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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the entry and exit criteria for

Manufacturing Readiness Level 5 (MRL 5). MRLs are a standardized set of criteria used to

assess the maturity of a given technology, component, or system from a manufacturing

perspective.[1][2] MRL 5 represents a critical stage in the product development lifecycle,

marking the transition from laboratory-scale development to the ability to produce prototype

components in a production-relevant environment.[2] This level is typically associated with a

Technology Readiness Level (TRL) of 5 or 6 and is a key milestone in de-risking a technology

for eventual full-scale production.

Entry and Exit Criteria for MRL 5
Progression to MRL 5 signifies that a foundational understanding of the manufacturing

processes has been established. The focus at this stage is on demonstrating the capability to

produce prototype components that meet design specifications within an environment that

simulates the eventual production setting. This involves a thorough assessment across several

key areas, or "threads," as defined by the Department of Defense (DoD) Manufacturing

Readiness Level Deskbook.

The following tables summarize the quantitative and qualitative criteria for entering and exiting

MRL 5, categorized by these critical manufacturing threads.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1193112?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Manufacturing_readiness_level
https://www.twi-global.com/technical-knowledge/faqs/manufacturing-readiness-levels
https://www.twi-global.com/technical-knowledge/faqs/manufacturing-readiness-levels
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entry Criteria for MRL 5 Metric/Indicator Data Source/Verification

Technology & Industrial Base

Identification of potential

manufacturing sources.

List of potential suppliers for

key components and materials.

Market surveys, supplier

capability assessments,

Requests for Information

(RFIs).

Initial assessment of the

industrial base's capability to

support development.

Report on industrial base

capabilities and identified

gaps.

Industrial base studies,

supplier audits.

Design

Producibility assessments of

key technologies and design

concepts completed.[2]

Completed producibility

analysis reports for critical

components.

Design for Manufacturability

(DFM) reviews, trade studies.

Identification of key design

performance parameters.[2]

Documented Key

Characteristics (KCs) with

initial tolerances.

Design specifications,

engineering drawings.

Cost & Funding

Initial production cost models

developed.

Preliminary cost model with

major cost drivers identified.

Cost estimates based on

analogous systems, expert

opinion, and initial supplier

quotes.

Identification of required

investments for manufacturing

technology development.[2]

List of required capital

investments and technology

maturation funding.

Technology development

plans, capital expenditure

requests.

Materials

Identification of all materials

and their potential sources.

Bill of Materials (BOM) with

primary and potential alternate

suppliers.

Engineering drawings, material

specifications.

Initial material characterization

and availability assessments.

Material properties data,

supplier lead time analysis.

Material testing reports,

supplier surveys.
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Process Capability & Control

Key manufacturing processes

identified.

Process flow diagrams for

critical components.

Manufacturing plans,

engineering process

descriptions.

Initial identification of process

control measures.

Preliminary list of process

parameters to be monitored.

Quality management plans,

initial process control plans.

Quality Management

Draft quality management

plan.

Documented quality plan

outlining inspection and test

points.

Quality assurance procedures,

draft inspection and test plans.

Identification of preliminary

acceptance criteria for

components.

Initial component

specifications with acceptance

limits.

Engineering drawings, design

specifications.

Manufacturing Workforce

Identification of special skills

required for manufacturing.[2]

List of required manufacturing

skills and initial training needs

assessment.

Process descriptions,

workforce analysis.

Facilities

Identification of special tooling

and facility requirements.[2]

List of required tooling and

facility modifications or new

construction.

Manufacturing process plans,

facility layout concepts.

Manufacturing Management

A refined manufacturing

strategy integrated with the

Risk Management Plan.[2]

Documented manufacturing

strategy and its alignment with

the overall program risk plan.

Program management plans,

manufacturing plans.
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Exit Criteria for MRL 5 Metric/Indicator Data Source/Verification

Technology & Industrial Base

Identification of

enabling/critical technologies

and components is complete.

[2]

Finalized list of critical

technologies and components

with identified manufacturing

paths.

Technology assessments,

manufacturing readiness

assessments.

Assessment of the industrial

base to identify potential

manufacturing sources is

complete.

Confirmed list of qualified

suppliers for prototype

components.

Supplier audits, capability

assessments, signed supplier

agreements.

Design

Producibility assessments of

key technologies are complete.

Final producibility reports

indicating feasibility for

production.

DFM analysis, prototype

manufacturing data.

Key design characteristics are

defined and have initial

tolerances.

Engineering drawings with

finalized Key Characteristics

and tolerances.

Design reviews, tolerance

analysis reports.

Cost & Funding

A preliminary cost analysis has

been performed.

Cost model updated with data

from prototype manufacturing.

Cost analysis reports, should-

cost analysis.

Manufacturing cost drivers

have been identified.[2]

Report detailing the primary

drivers of manufacturing cost.

Cost modeling outputs, value

stream mapping.

Materials

Prototype materials have been

demonstrated in a production-

relevant environment.[2]

Material performance data

from prototype fabrication and

testing.

Material certification reports,

test and evaluation reports.

Long-lead and key supply

chain elements have been

identified.

List of long-lead items with

procurement plans in place.

Bill of Materials analysis,

supplier lead time data.

Process Capability & Control
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Manufacturing processes have

been demonstrated on

components in a production-

relevant environment.

Process capability data (e.g.,

initial Cpk values) for key

processes.

Prototype production records,

statistical process control

(SPC) charts.

Many manufacturing

processes and procedures are

still in development, but key

processes are characterized.

[2]

Documented procedures for

critical manufacturing steps.

Standard Operating

Procedures (SOPs), work

instructions.

Quality Management

Prototype test equipment has

been demonstrated in a

production-relevant

environment.[2]

Test and inspection data from

prototype components.

Test reports, inspection

records, Gage R&R studies.

Quality targets for key

characteristics have been

established.

Defined quality metrics and

acceptance criteria for

prototype components.

Quality management plan,

component specifications.

Manufacturing Workforce

Personnel skills have been

demonstrated on components

in a production-relevant

environment.[2]

Records of successful

prototype fabrication by

manufacturing personnel.

Training records, operator

qualification reports.

Facilities

Prototype tooling has been

demonstrated in a production-

relevant environment.[2]

Successful use of prototype

tooling to produce conforming

components.

Tooling validation reports,

production records.

Manufacturing Management

Manufacturing strategy is

refined and integrated with the

Risk Management Plan.[2]

Updated manufacturing plan

and risk mitigation strategies

based on prototype production.

Program management

reviews, risk management

logs.
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Experimental Protocols
The successful transition through MRL 5 relies on a series of well-defined experimental

protocols and assessments. These are not merely procedural steps but are critical for

generating the data necessary to meet the exit criteria.

Producibility Assessment
Objective: To evaluate the feasibility of manufacturing a design and to identify and mitigate

potential manufacturing challenges early in the design process.

Methodology:

Design for Manufacturability (DFM) Analysis:

Process: A systematic review of the component design against a set of manufacturing

principles and constraints. This involves collaboration between design engineers,

manufacturing engineers, and quality specialists.

Tools: DFM software, checklists, and workshops.

Output: A report identifying design features that are difficult or costly to manufacture, with

recommendations for design modifications.

Prototype Fabrication:

Process: Manufacturing a small number of prototype components using the intended or

similar manufacturing processes in a production-relevant environment.

Data Collection: Record all processing parameters, cycle times, tool wear, and any

manufacturing anomalies.

Output: Physical prototypes for testing and evaluation, and a detailed report on the

manufacturing experience, including yields and failure modes.

Tolerance Analysis:
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Process: A statistical analysis to determine the effect of accumulated variation on the

ability of a product to meet its assembly and performance requirements.

Tools: Computer-Aided Design (CAD) software with tolerance analysis modules, statistical

software.

Output: A report that validates the specified tolerances or recommends changes to ensure

a capable manufacturing process.

Cost Analysis and Modeling
Objective: To develop a preliminary understanding of the manufacturing costs and to identify

the key cost drivers.

Methodology:

Analogous Costing:

Process: Estimating costs based on the actual costs of similar, previously produced

components. This is often used in the early stages when detailed design information is

limited.

Data Source: Historical cost data from internal projects or industry databases.

Output: A rough order of magnitude (ROM) cost estimate.

Parametric Cost Modeling:

Process: Using statistical relationships between historical costs and other program

variables (e.g., weight, power, material type) to estimate costs.

Tools: Parametric cost estimating models and software.

Output: A more refined cost estimate based on key design parameters.

Activity-Based Costing (ABC) - Preliminary:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process: Identifying the major manufacturing activities and assigning costs to them based

on their consumption of resources. At MRL 5, this would be a high-level analysis.

Data Collection: Estimated labor hours, machine time, and material usage for prototype

production.

Output: A preliminary breakdown of costs by manufacturing activity, highlighting potential

high-cost areas.

Validation of Materials and Processes
Objective: To demonstrate that the selected materials and manufacturing processes can

produce components that meet the required specifications.

Methodology:

Material Testing and Certification:

Process: Performing a series of tests on the raw materials and finished components to

verify their physical, chemical, and mechanical properties.

Tests: May include tensile testing, hardness testing, chemical composition analysis, and

non-destructive testing (NDT).

Output: Material certification reports confirming that the materials meet the design

specifications.

Process Capability Studies (Initial):

Process: A statistical study to determine if a manufacturing process is capable of

producing parts within the specified tolerance limits.

Data Collection: Measure critical features on a sample of prototype components.

Analysis: Calculate initial process capability indices such as Cp and Cpk.

Output: A report on the initial capability of key manufacturing processes.
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Tooling and Equipment Validation:

Process: A series of trials to ensure that the tooling and equipment used to manufacture

the prototype components are functioning correctly and can produce parts to the required

quality.

Activities: First article inspection of parts produced from new tooling, calibration of all

measurement and test equipment.

Output: Tooling and equipment validation reports.

Visualizing the MRL 5 Transition
The following diagrams illustrate the logical flow and key relationships within the MRL 5

assessment process.

MRL 5 Entry Criteria

MRL 5 Assessment & Development Activities

MRL 5 Exit Criteria

Identify Potential
Manufacturing Sources

Produce Prototype Components
in Production-Relevant Environment

Complete Producibility
Assessments of Concepts

Develop Initial
Production Cost Models

Refine Cost Models with
Prototype Data

Identify Materials
and Sources

Demonstrate Key
Manufacturing Processes

Identify Long-Lead Items
and Key Suppliers

Complete Identification of
Enabling Technologies

Finalize Key Design
Characteristics

Complete Preliminary
Cost Analysis

Demonstrate Prototype
Materials
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Click to download full resolution via product page

Caption: Logical flow from MRL 5 entry criteria to exit criteria.

Producibility Assessment Workflow at MRL 5

Start:
Component Design

Design for Manufacturability (DFM) Analysis

Identify manufacturing challenges Recommend design modifications

Prototype Fabrication

Manufacture in relevant environment Collect process data

Tolerance Analysis

Assess accumulated variation Validate tolerances

Producibility Assessment Report

End:
Design Ready for MRL 6

Click to download full resolution via product page

Caption: Workflow for a producibility assessment at MRL 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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